Cas no 4386-48-5 (1,3-Benzodithiol-2-imine)

• Product Name: 1,3-Benzodithiol-2-imine
• CAS No: 4386-48-5
• MF: C₇H₅NS₂
• MW: 167.251298666
• CID: 1515891
• Update Time: 2024-08-23

1,3-Benzodithiol-2-imine Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodithiol-2-imine

• Inchi： 1S/C7H5NS2/c8-7-9-5-3-1-2-4-6(5)10-7/h1-4,8H
• InChI Key： BIIAYSZYSZBNBB-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2SC1=N

Computed Properties

• Exact Mass: 166.98645

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Melting Point: 128 °C(Solv: acetone (67-64-1))
• Boiling Point: 302.9±25.0 °C(Predicted)
• PSA: 23.85
• pka: 2.72±0.20(Predicted)